![molecular formula C10H12N4 B1473017 (1-cyclopropyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine CAS No. 1934648-72-2](/img/structure/B1473017.png)
(1-cyclopropyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
Overview
Description
(1-cyclopropyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine, also known as CPTM, is a synthetic molecule composed of a cyclopropyl group, a benzo[d][1,2,3]triazole ring, and a methanamine group. CPTM has been studied in recent years for its potential applications in the field of scientific research. In
Scientific Research Applications
Drug Discovery
1,2,3-Triazoles, including derivatives like “(1-cyclopropyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine”, are widely used in drug discovery due to their unique properties. They can serve as scaffolds for developing new pharmaceuticals with potential therapeutic effects .
Organic Synthesis
These compounds play a significant role in organic synthesis. They can act as intermediates or catalysts in various chemical reactions to produce complex organic molecules .
Polymer Chemistry
In polymer chemistry, 1,2,3-triazoles are utilized as building blocks for creating polymers with specific characteristics, such as enhanced durability or thermal stability .
Supramolecular Chemistry
The triazole ring can be involved in supramolecular assemblies due to its ability to engage in hydrogen bonding and other non-covalent interactions .
Bioconjugation
Triazole derivatives are used in bioconjugation techniques to attach biomolecules to one another or to solid supports without affecting their biological activity .
Chemical Biology
In chemical biology, these compounds are employed to probe and modulate biological systems, often through the design of small-molecule inhibitors or activators of specific biological pathways .
Fluorescent Imaging
Some triazole derivatives exhibit fluorescent properties and are used as probes for imaging in biological research to track and visualize cellular processes .
Materials Science
Due to their stability and versatile chemical reactivity, triazole derivatives are explored for applications in materials science, such as the development of new materials with specific electronic or mechanical properties .
Mechanism of Action
Target of Action
Similar compounds with a 1,2,3-triazole ring system have been reported to interact with acetylcholinesterase (ache) . AChE is a protein that plays a pivotal role in hydrolyzing acetylcholine, an important neurotransmitter at the level of cholinergic synapses in both central and peripheral nervous systems .
Mode of Action
It’s suggested that similar compounds interact with ache by establishing bonds at both sides of the active site, contributing to the inhibitory effects .
properties
IUPAC Name |
(1-cyclopropylbenzotriazol-5-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c11-6-7-1-4-10-9(5-7)12-13-14(10)8-2-3-8/h1,4-5,8H,2-3,6,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCTQEQCXWDDCFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=C(C=C(C=C3)CN)N=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-cyclopropyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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